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Compound of Interest

Compound Name: 4-tert-Butylbenzophenone

Cat. No.: B1582318 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-tert-Butylbenzophenone

As a compound utilized in various research and development applications, a thorough

understanding of the safety profile and handling requirements for 4-tert-Butylbenzophenone
is paramount for the protection of laboratory personnel and the integrity of scientific work. This

guide provides a detailed overview of its properties, hazards, and the necessary precautions

for its use in a professional research environment.

Section 1: Chemical Identity and Physical Properties
4-tert-Butylbenzophenone, identified by CAS Number 22679-54-5, is an aromatic ketone. Its

molecular structure consists of a benzophenone core substituted with a tert-butyl group. This

structure dictates its physical and chemical properties, which are essential for predicting its

behavior and determining appropriate handling measures.

Table 1: Physical and Chemical Properties of 4-tert-Butylbenzophenone
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Property Value Source

CAS Number 22679-54-5 [1]

Molecular Formula C₁₇H₁₈O [1][2]

Molecular Weight 238.32 g/mol [2]

Appearance White, crystalline solid [1]

Water Solubility Low [1]

| Storage Class | 11 (Combustible Solids) | |

Section 2: Hazard Identification and Toxicological
Profile
The hazard classification of 4-tert-Butylbenzophenone presents a notable point of

consideration for the conscientious scientist. Safety Data Sheets (SDS) from different suppliers

show variability in reported hazards. For instance, some sources indicate the compound has no

significant health hazards at its given concentration, while others classify it as a substance

requiring more stringent precautions.[1][3]

In the spirit of fostering a robust safety culture, this guide adopts the principle of adhering to the

more conservative hazard assessment. This approach ensures the highest level of protection

for researchers. The primary hazards, based on this precautionary principle, are outlined below.

[3]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The causality of these irritant effects stems from the chemical's interaction with epithelial

tissues. Upon contact, it can disrupt cell membranes, leading to an inflammatory response,
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redness, and discomfort. Inhalation of the dust can similarly irritate the mucosal linings of the

respiratory tract.

Section 3: Risk Management and the Hierarchy of
Controls
Effective management of the risks associated with 4-tert-Butylbenzophenone, or any

laboratory chemical, is not solely reliant on personal protective equipment (PPE). A systematic

approach, known as the Hierarchy of Controls, provides a framework for implementing the most

effective and reliable safety measures. The priority is to eliminate or reduce the hazard at its

source.
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Hierarchy of Controls (Most to Least Effective)

Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)
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1. Alert & Secure
(Notify personnel, restrict access)

2. Assess & Equip
(Assess spill size, consult SDS, don appropriate PPE)

3. Contain & Absorb
(Cover with inert absorbent material like sand or vermiculite)

4. Clean & Collect
(Carefully sweep up, place in a sealed container)

5. Decontaminate
(Clean spill area and equipment)

6. Dispose
(Label waste and dispose of according to regulations)

Click to download full resolution via product page

Caption: A systematic workflow for responding to a minor chemical spill.

For large spills, evacuate the area and contact the institution's emergency response team.

Section 7: Waste Disposal
All waste containing 4-tert-Butylbenzophenone, including empty containers, contaminated

PPE, and spill cleanup materials, must be treated as chemical waste. [3]

Collection: Collect waste in a designated, sealed, and clearly labeled container.

Segregation: Do not mix with other waste streams unless specified by institutional protocols.
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Disposal: Arrange for disposal through the institution's environmental health and safety

office. Disposal must be conducted by a licensed company in accordance with all local,

regional, and national regulations. [3] By integrating these principles of hazard awareness,

risk management, and procedural diligence, researchers can confidently and safely handle

4-tert-Butylbenzophenone, ensuring both personal safety and the quality of their scientific

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1582318#4-tert-butylbenzophenone-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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